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An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 1-Chloro-5-
(propan-2-yloxy)pentane

Abstract
1-Chloro-5-(propan-2-yloxy)pentane is a bifunctional organic molecule possessing both a

primary alkyl chloride and an isopropyl ether moiety. This unique combination makes it a

valuable intermediate in synthetic organic chemistry, particularly in the development of complex

molecular architectures relevant to pharmaceutical and materials science research. The

terminal chloro group serves as a reactive handle for nucleophilic substitution, while the stable

and lipophilic isopropoxy group can be used to modulate the physicochemical properties of

target molecules. This guide provides a comprehensive overview of the compound's properties,

synthesis, reactivity, and analytical characterization, offering field-proven insights for

researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical
Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b13155811#bc-rfq
https://www.benchchem.com/product/b13155811/docs?utm_src=pdf-body#chemical-properties-of-1-chloro-5-propan-2-yloxy-pentane
https://www.benchchem.com/product/b13155811/docs?utm_src=pdf-body#chemical-properties-of-1-chloro-5-propan-2-yloxy-pentane
https://www.benchchem.com/product/b13155811/docs?utm_src=pdf-body#chemical-properties-of-1-chloro-5-propan-2-yloxy-pentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13155811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Chloro-5-(propan-2-yloxy)pentane, with the molecular formula C₈H₁₇ClO, features a five-

carbon aliphatic chain.[1] One terminus is functionalized with a chlorine atom, creating a

primary alkyl halide. The other end of the chain is connected via an ether linkage to an

isopropyl group. This structure imparts a distinct set of physical and chemical characteristics

that are crucial for its application in synthesis.

Table 1: Physicochemical Properties of 1-Chloro-5-(propan-2-yloxy)pentane

Property Value Source

Molecular Formula C₈H₁₇ClO [1]

Molecular Weight 164.67 g/mol [1]

IUPAC Name
1-chloro-5-(propan-2-

yloxy)pentane
[1]

Canonical SMILES CC(C)OCCCCCCl [1]

InChI Key
NWDFINNWCXIOQX-

UHFFFAOYSA-N
[1]

Boiling Point (estimated) ~190-200 °C
N/A (Estimated based on

similar structures)

| Density (estimated) | ~0.95 g/cm³ | N/A (Estimated based on similar structures) |

Synthesis Pathway: The Williamson Ether Synthesis
The most direct and industrially scalable method for preparing 1-Chloro-5-(propan-2-
yloxy)pentane is the Williamson ether synthesis.[2][3][4] This classic organic reaction involves

the nucleophilic substitution of a halide by an alkoxide ion. Given the structure of the target

molecule, there are two plausible retrosynthetic disconnections. However, only one is

synthetically viable due to the mechanistic constraints of the SN2 reaction.

Causality in Synthetic Design: The Williamson synthesis is highly sensitive to steric hindrance.

The reaction proceeds via an SN2 mechanism, which requires the nucleophile to perform a

"backside attack" on the carbon atom bearing the leaving group.[4][5]
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Favored Pathway: Using a primary alkyl halide (e.g., 1,5-dichloropentane or 5-chloro-1-

pentanol derivative) and a sterically accessible alkoxide (isopropoxide). This minimizes steric

hindrance at the reaction center.

Disfavored Pathway: Using a secondary alkyl halide (e.g., 2-chloropropane) and a primary

alkoxide. The secondary nature of the halide would lead to a significant amount of the

undesired E2 elimination byproduct (propene), as the alkoxide would act as a base rather

than a nucleophile.[3][4][5]

Therefore, the logical and efficient synthesis involves the reaction of sodium isopropoxide with

a 5-chloropentyl derivative.
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Starting Materials

Reaction Sequence

Workup & Purification

5-Chloro-1-pentanol

SN2 Reaction:
Sodium Isopropoxide + 5-Chloro-1-pentanol derivative -> Ether Formation

Step 1b (as tosylate or directly)

Isopropanol

Deprotonation:
Isopropanol + NaH -> Sodium Isopropoxide + H₂ (gas)

Step 1a

Sodium Hydride (NaH)
in Anhydrous THF

Nucleophile

Quench with H₂O

Step 2

Extract with Ether

Wash (brine) & Dry (MgSO₄)

Purify via Fractional Distillation

1-Chloro-5-(propan-2-yloxy)pentane

Click to download full resolution via product page

Fig 1: Synthetic workflow for 1-Chloro-5-(propan-2-yloxy)pentane.
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Experimental Protocol: Synthesis via Williamson
Etherification
Objective: To synthesize 1-Chloro-5-(propan-2-yloxy)pentane from 5-chloro-1-pentanol and

isopropanol.

Materials:

5-chloro-1-pentanol

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous tetrahydrofuran (THF)

Isopropanol

Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium chloride (brine)

Anhydrous magnesium sulfate (MgSO₄)

Diethyl ether

Procedure:

Alkoxide Formation: To a flame-dried, three-necked flask under an inert atmosphere (N₂ or

Ar), add anhydrous THF and sodium hydride (1.1 equivalents). Cool the suspension to 0 °C

in an ice bath.

Slowly add isopropanol (1.1 equivalents) dropwise to the stirred suspension. Expert Insight:

The evolution of hydrogen gas is a visual indicator that the deprotonation is proceeding. This

step is performed first to generate the potent isopropoxide nucleophile in situ.[6]

Allow the mixture to warm to room temperature and stir for 30 minutes to ensure complete

formation of sodium isopropoxide.
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Nucleophilic Substitution: Add 5-chloro-1-pentanol (1.0 equivalent) dropwise to the reaction

mixture. Note: For improved yield, 5-chloro-1-pentanol can be first converted to a better

leaving group, such as a tosylate, though the direct reaction with the alkoxide of the

corresponding alcohol is often sufficient.

Heat the reaction mixture to reflux (approx. 66 °C for THF) and monitor the reaction progress

by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Workup: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench the

excess NaH by slow, dropwise addition of saturated aqueous NH₄Cl.

Transfer the mixture to a separatory funnel and dilute with diethyl ether and water. Separate

the organic layer.

Wash the organic layer sequentially with water and then brine to remove residual salts and

THF.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a

rotary evaporator.

Purification: Purify the resulting crude oil by fractional distillation under reduced pressure to

yield pure 1-Chloro-5-(propan-2-yloxy)pentane.

Validation: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and

FT-IR spectroscopy.

Chemical Reactivity and Mechanistic Pathways
The reactivity of 1-Chloro-5-(propan-2-yloxy)pentane is dominated by the primary alkyl

chloride. This functional group is an excellent electrophile for bimolecular nucleophilic

substitution (SN2) reactions.[1] The carbon atom bonded to the chlorine is sterically

unhindered, making it highly susceptible to attack by a wide range of nucleophiles.[1] The SN1

pathway is strongly disfavored due to the inherent instability of the primary carbocation

intermediate that would need to form.[1]
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Fig 2: Key SN2 reactivity pathways of 1-Chloro-5-(propan-2-yloxy)pentane.

Key Synthetic Transformations:
Conversion to Alcohols: Reaction with hydroxide ions (e.g., from NaOH) yields the

corresponding primary alcohol, 5-(propan-2-yloxy)pentan-1-ol.[1] This is a fundamental

transformation for introducing a hydroxyl group.

Finkelstein Reaction: Treatment with sodium iodide in acetone converts the alkyl chloride to

the more reactive 1-iodo-5-(propan-2-yloxy)pentane.[1] Expert Insight: This reaction is driven

to completion by Le Châtelier's principle, as the sodium chloride byproduct is insoluble in
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acetone and precipitates out, shifting the equilibrium toward the desired product.[1] The

resulting alkyl iodide is a superior substrate for subsequent C-C bond-forming reactions like

Suzuki or Sonogashira couplings (after appropriate functionalization).

Formation of Nitriles and Azides: Reaction with sodium cyanide or sodium azide provides

access to terminal nitriles and azides, respectively. These functional groups are incredibly

versatile, serving as precursors to amines, carboxylic acids, and triazoles (via click

chemistry).

Spectroscopic and Analytical Characterization
Definitive identification and purity assessment of 1-Chloro-5-(propan-2-yloxy)pentane rely on

a combination of spectroscopic techniques. Below are the predicted data based on the

compound's structure and analysis of analogous molecules.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum is expected to show six distinct signals.

Table 2: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~3.60 Septet 1H -O-CH(CH₃)₂

Deshielded by
oxygen; split
by 6 adjacent
methyl
protons.

~3.54 Triplet 2H -CH₂-Cl

Most deshielded

aliphatic protons

due to the

electron-

withdrawing

chlorine atom.

~3.38 Triplet 2H -O-CH₂-

Deshielded by

the adjacent

ether oxygen.

~1.79 Quintet 2H -CH₂-CH₂-Cl
Adjacent to the

CH₂Cl group.

~1.58 Quintet 2H -O-CH₂-CH₂-
Adjacent to the

OCH₂ group.

~1.45 Sextet 2H -CH₂-CH₂-CH₂-

Central

methylene group

in the pentane

chain.

| ~1.15 | Doublet | 6H | -CH(CH₃)₂ | Shielded methyl protons split by the single methine proton. |

¹³C NMR Spectroscopy (Predicted)
The ¹³C NMR spectrum is expected to display seven unique carbon signals, as the two methyl

groups of the isopropyl moiety are chemically equivalent.

Table 3: Predicted ¹³C NMR Spectral Data (100 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment Rationale

~72.0 -O-CH(CH₃)₂
Deshielded methine
carbon of the ether.

~70.5 -O-CH₂-
Deshielded methylene carbon

of the ether.

~45.0 -CH₂-Cl

Carbon directly bonded to

chlorine is significantly

deshielded.

~32.5 -CH₂-CH₂Cl
Aliphatic carbon adjacent to

the C-Cl carbon.

~29.5 -O-CH₂-CH₂-
Aliphatic carbon beta to the

ether oxygen.

~22.5 -CH₂-CH₂-CH₂-
Central, most shielded

pentane chain carbon.

| ~22.0 | -CH(CH₃)₂ | Equivalent methyl carbons of the isopropyl group. |

FT-IR Spectroscopy (Predicted)
2970-2860 cm⁻¹: Strong, sharp peaks corresponding to C-H stretching vibrations of the alkyl

groups.

1465 cm⁻¹ & 1380 cm⁻¹: C-H bending vibrations. The peak at 1380 cm⁻¹ may show a

characteristic doublet for the isopropyl group.

~1115 cm⁻¹: Strong, prominent C-O-C asymmetric stretching vibration, characteristic of an

ether linkage.

~725 cm⁻¹: Moderate peak corresponding to the C-Cl stretching vibration.

Mass Spectrometry (Predicted)
Molecular Ion (M⁺): A peak at m/z = 164, with a characteristic M+2 isotope peak at m/z = 166

in an approximate 3:1 ratio, confirming the presence of a single chlorine atom.
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Major Fragments: Expect fragmentation patterns involving the loss of the chlorine atom (M-

35), loss of the isopropyl group (M-43), and alpha-cleavage adjacent to the ether oxygen.

Applications in Research and Drug Development
The bifunctional nature of 1-Chloro-5-(propan-2-yloxy)pentane makes it a versatile building

block.

Scaffold and Linker Synthesis: The five-carbon chain acts as a flexible linker, while the

terminal chloride allows for covalent attachment to other molecules of interest (e.g., proteins,

resins, or other pharmacophores). The isopropoxy group can enhance solubility in nonpolar

media and provide steric bulk.

Precursor for Pharmaceutical Intermediates: Halogenated compounds are foundational in

medicinal chemistry, with over 250 FDA-approved drugs containing chlorine.[7][8] This

molecule can be used to introduce the 5-(isopropoxy)pentyl side chain into heterocyclic

cores or other active molecules, a common strategy in drug discovery to explore structure-

activity relationships (SAR).[8][9]

Method Development: It can serve as a model substrate for developing new nucleophilic

substitution methodologies or for studying reaction kinetics due to its clear spectroscopic

signatures and predictable reactivity.[1]

Safety and Handling
As a halogenated organic compound, 1-Chloro-5-(propan-2-yloxy)pentane requires careful

handling in a well-ventilated chemical fume hood.

Hazards: While specific data is not available, analogous primary alkyl chlorides are

considered irritants to the skin, eyes, and respiratory system. They may be harmful if

swallowed, inhaled, or absorbed through the skin.[10] It is expected to be a combustible

liquid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[11]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents and strong bases.[11]

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Conclusion
1-Chloro-5-(propan-2-yloxy)pentane is a strategically designed synthetic intermediate whose

value lies in its predictable and selective reactivity. A thorough understanding of its synthesis

via the Williamson ether reaction, its propensity for SN2 substitutions at the primary chloride,

and its analytical characteristics allows researchers to effectively incorporate this molecule into

complex synthetic campaigns. Its application as a linker and a precursor for novel chemical

entities underscores its utility in the demanding fields of drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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